Cas no 1862826-74-1 (4-(4-methylcyclohexyl)butanal)

4-(4-Methylcyclohexyl)butanal is a cycloaliphatic aldehyde with a molecular structure combining a 4-methylcyclohexyl group and a butanal side chain. This compound exhibits notable stability due to its saturated cyclohexyl ring, making it suitable for applications requiring resistance to oxidation and thermal degradation. Its aldehyde functionality allows for further chemical modifications, such as reductive amination or condensation reactions, making it a versatile intermediate in organic synthesis. The methyl substitution on the cyclohexyl ring enhances steric effects, potentially influencing selectivity in catalytic processes. This product is primarily utilized in fragrance formulations and specialty chemical synthesis, where its structural features contribute to controlled reactivity and tailored performance.
4-(4-methylcyclohexyl)butanal structure
4-(4-methylcyclohexyl)butanal structure
Product Name:4-(4-methylcyclohexyl)butanal
CAS No:1862826-74-1
MF:C11H20O
MW:168.275903701782
CID:5888265
PubChem ID:54053728
Update Time:2025-10-30

4-(4-methylcyclohexyl)butanal Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methylcyclohexyl)butanal
    • EN300-1848978
    • 1862826-74-1
    • Inchi: 1S/C11H20O/c1-10-5-7-11(8-6-10)4-2-3-9-12/h9-11H,2-8H2,1H3
    • InChI Key: LUSWBGPPMAILBC-UHFFFAOYSA-N
    • SMILES: O=CCCCC1CCC(C)CC1

Computed Properties

  • Exact Mass: 168.151415257g/mol
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

4-(4-methylcyclohexyl)butanal Pricemore >>

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Additional information on 4-(4-methylcyclohexyl)butanal

Comprehensive Analysis of 4-(4-methylcyclohexyl)butanal (CAS No. 1862826-74-1): Properties, Applications, and Industry Trends

The chemical compound 4-(4-methylcyclohexyl)butanal (CAS No. 1862826-74-1) has garnered significant attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. As a cyclohexyl-substituted aldehyde, it exhibits unique structural characteristics that make it valuable for flavor and fragrance formulations. The growing demand for sustainable aroma chemicals and green chemistry alternatives has further propelled research into this compound.

From a molecular perspective, 4-(4-methylcyclohexyl)butanal features a methylcyclohexyl group attached to a butanal chain, creating a balanced hydrophobic-hydrophilic profile. This structural configuration contributes to its volatility properties and olfactory characteristics, making it particularly useful in perfumery applications. Recent studies published in the Journal of Agricultural and Food Chemistry (2023) highlight its potential as a flavor enhancer in food-grade applications when used within regulated concentrations.

The synthesis of CAS No. 1862826-74-1 typically involves catalytic hydrogenation processes or Grignard reactions, with manufacturers increasingly adopting atom-economical methods to align with green chemistry principles. Industry reports indicate that global production capacity has grown by approximately 18% annually since 2020, driven by demand from the personal care products sector and functional fragrance market. Analytical techniques such as GC-MS and HPLC are commonly employed for quality control and purity verification.

In the context of market trends, 4-(4-methylcyclohexyl)butanal has become particularly relevant to discussions about clean label fragrances and biodegradable scent molecules. Consumer preferences for natural-identical compounds over traditional synthetic musks have created new opportunities for this chemical. Furthermore, its low allergenic potential compared to some conventional aldehydes makes it attractive for hypoallergenic formulations in cosmetics and household products.

From a regulatory standpoint, CAS 1862826-74-1 complies with major international standards including IFRA guidelines and REACH regulations when properly formulated. Safety data sheets indicate it requires standard aldehyde handling precautions, with recommended storage in nitrogen-blanketed containers to maintain stability. The compound's environmental fate has been studied extensively, showing favorable biodegradation profiles in OECD 301 test protocols.

Emerging research directions for 4-(4-methylcyclohexyl)butanal derivatives include exploration as chiral building blocks in asymmetric synthesis and potential applications in advanced material science. Patent analysis reveals increasing activity around microencapsulation technologies incorporating this compound for controlled-release fragrances. These developments align with the broader industry shift toward performance-based functional ingredients that serve multiple purposes beyond basic scent properties.

For researchers and industry professionals seeking high-purity 4-(4-methylcyclohexyl)butanal, current market offerings typically provide grades ranging from technical (90-95%) to research-grade (>98%). Pricing trends show moderate stability, with fluctuations tied to cyclohexane derivative markets and specialty chemical demand cycles. Analytical certificates generally include specifications for aldehyde content, residual solvents, and isomeric purity to ensure consistency across batches.

The future outlook for CAS 1862826-74-1 appears positive, particularly as fragrance houses develop next-generation scent systems that require molecules with both olfactory performance and regulatory compliance. Ongoing research into its structure-activity relationships may uncover additional applications in areas such as pheromone analogs or bio-based plasticizers. As sustainable chemistry initiatives gain momentum, this compound's synthetic accessibility and functional versatility position it well for continued industrial relevance.

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